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Compound of Interest

Compound Name: Ro 363 hydrochloride

Cat. No.: B10824536

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ro 363 hydrochloride is a potent and highly selective 31-adrenoceptor agonist, making it a
valuable tool for cardiovascular research and drug development.[1][2] Its primary action is to
stimulate 31-adrenergic receptors, leading to downstream signaling cascades that modulate
cardiac function. This document provides detailed application notes and protocols for the
preparation and use of Ro 363 hydrochloride stock solutions in various research settings.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of Ro 363
hydrochloride is presented in Table 1. This information is crucial for accurate stock solution
preparation and experimental design.

Table 1: Properties of Ro 363 Hydrochloride
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Property Value Reference
Molecular Formula C19H26CINOs [1]
Molecular Weight 399.87 g/mol [1]
Appearance White to pink solid [1]

Purity (HPLC) Typically >98%

CAS Number 250580-70-2

Solubility and Stock Solution Preparation

The solubility of Ro 363 hydrochloride in common laboratory solvents is summarized in Table
2. It is recommended to use freshly opened, anhydrous solvents to ensure optimal dissolution,
as hygroscopic solvents can negatively impact solubility.

Table 2: Solubility of Ro 363 Hydrochloride

Solvent Solubility Notes Reference
> 125 mg/mL (= Ultrasonic assistance

DMSO _
312.60 mM) may be required.

=50 mg/mL (= 125.04  Ultrasonic assistance
Water .
mM) may be required.

Protocol for Preparing a 10 mM Stock Solution in DMSO

e Materials:
o Ro 363 hydrochloride powder
o Anhydrous, research-grade Dimethyl Sulfoxide (DMSQO)
o Sterile, conical-bottom polypropylene tubes

o Vortex mixer
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o Ultrasonic bath (optional)

e Procedure:

o Accurately weigh the desired amount of Ro 363 hydrochloride powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 3.9987 mg of the compound.

o Add the appropriate volume of DMSO to the tube containing the powder. For a 10 mM
solution, add 1 mL of DMSO for every 3.9987 mg of compound.

o Vortex the solution vigorously until the powder is completely dissolved.
o If dissolution is slow, briefly sonicate the solution in an ultrasonic water bath.

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles.

Storage and Stability

Proper storage of Ro 363 hydrochloride, both as a solid and in solution, is critical to maintain
its activity.

Table 3: Storage and Stability of Ro 363 Hydrochloride
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Storage )
Form Duration Notes Reference
Temperature
Store under a
. dry, inert
Solid Powder 4°C Long-term
atmosphere
(e.g., nitrogen).
Store under
Stock Solution in nitrogen. Avoid
-20°C Up to 1 month
DMSO or Water repeated freeze-
thaw cycles.
Store under
nitrogen. Avoid
-80°C Up to 6 months

repeated freeze-

thaw cycles.

Mechanism of Action and Signaling Pathway

Ro 363 hydrochloride is a selective agonist for the 31-adrenergic receptor, a G-protein
coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that is fundamental to
its physiological effects. The canonical signaling pathway is depicted in the diagram below.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10824536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Extracellular Space

Binds to

Cell Membrane

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

1. Cell Seeding
Seed cells expressing B1l-adrenergic receptors
in a multi-well plate and allow to adhere overnight.

y

2. Pre-treatment with PDE Inhibitor
Incubate cells with a phosphodiesterase (PDE) inhibitor
(e.g., IBMX) to prevent cAMP degradation.

:

3. Stimulation with Ro 363 Hydrochloride
Add varying concentrations of Ro 363 hydrochloride
to the wells. Include a vehicle control.

:

4. Incubation
Incubate at 37°C for a predetermined time
(e.g., 15-30 minutes).

:

5. Cell Lysis
Lyse the cells to release intracellular cAMP.

:

6. CAMP Detection
Quantify CAMP levels using a commercial assay kit
(e.g., ELISA, HTRF).

:

7. Data Analysis
Generate a dose-response curve to determine
the EC50 of Ro 363 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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